Cas no 1215771-97-3 (1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride)

• Product Name: 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride
• CAS No: 1215771-97-3
• MF: C₁₈H₂₄ClN₃O₂S
• MW: 381.920062065125
• CID: 6418459
• PubChem ID: 71780165
• Update Time: 2025-10-24

1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride
• 2-(2-methylphenoxy)-1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]ethanone:hydrochloride
• F5461-0106
• 1-(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)-2-(o-tolyloxy)ethanone hydrochloride
• 1-{4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride
• AKOS026685460
• 1215771-97-3
• 2-(2-methylphenoxy)-1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]ethanone;hydrochloride

• Inchi： 1S/C18H23N3O2S.ClH/c1-14-5-3-4-6-16(14)23-12-18(22)21-9-7-20(8-10-21)11-17-19-15(2)13-24-17;/h3-6,13H,7-12H2,1-2H3;1H
• InChI Key： RQUYNFWDYOZMMS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2=NC(C)=CS2)CC1)COC1=CC=CC=C1C.[H]Cl

Computed Properties

• Exact Mass: 381.1277759g/mol
• Monoisotopic Mass: 381.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride

Comprehensive Overview of 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride (CAS No. 1215771-97-3)

1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride (CAS No. 1215771-97-3) is a specialized organic compound with significant potential in pharmaceutical research and development. This compound features a unique molecular structure combining a 4-methyl-1,3-thiazole moiety, a piperazine ring, and a 2-methylphenoxy group, which contributes to its distinctive chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications.

The growing interest in heterocyclic compounds like 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride is driven by their versatility in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given the presence of the thiazole and piperazine functional groups. These structural motifs are commonly found in bioactive molecules targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 1215771-97-3 involves multi-step organic reactions, including alkylation, amination, and etherification. The compound’s purity and yield are critical for its application in high-value research, emphasizing the need for advanced analytical techniques like HPLC and NMR for characterization. Its molecular formula, C18H23N3O2S·HCl, reflects a moderate molecular weight, which is advantageous for drug-like properties.

The pharmacological profile of 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride is under investigation, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs) or enzyme targets. This aligns with the increasing demand for novel therapeutics in areas such as neurodegenerative diseases and cancer research, where targeted small molecules play a pivotal role. The compound’s logP and solubility data further support its potential as a lead candidate.

In the context of market dynamics, CAS No. 1215771-97-3 is primarily supplied by specialized chemical manufacturers catering to pharmaceutical and biotechnology sectors. The compound’s niche application limits large-scale production, but its value in high-throughput screening and structure-activity relationship (SAR) studies ensures steady demand. Regulatory compliance, including REACH and GMP standards, is essential for suppliers to meet global research requirements.

Recent advancements in computational chemistry and AI-driven drug design have amplified interest in compounds like 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride. Virtual screening and molecular docking studies leverage its structural features to predict binding affinities, accelerating the drug discovery pipeline. This synergy between experimental and in silico approaches underscores the compound’s relevance in modern medicinal chemistry.

For researchers sourcing CAS No. 1215771-97-3, key considerations include purity grades (e.g., >98% by HPLC), storage conditions (typically 2–8°C under inert atmosphere), and supplier reliability. Certificates of Analysis (CoA) and MSDS documentation are critical for ensuring safety and reproducibility in laboratory settings. Collaborative efforts between academia and industry continue to explore the compound’s full potential, with publications and patents gradually emerging.

In summary, 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-methylphenoxy)ethan-1-one hydrochloride represents a promising scaffold in pharmaceutical R&D. Its structural complexity, combined with emerging applications in targeted therapy and chemical biology, positions it as a compound of enduring scientific and commercial interest. Future studies will likely elucidate its mechanistic pathways and therapeutic viability, further solidifying its role in advancing human health.